Cas no 5231-58-3 (4,5,6-trimethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carbonitrile)

• Product Name: 4,5,6-trimethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carbonitrile
• CAS No: 5231-58-3
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 1576860
• PubChem ID: 713788
• Update Time: 2025-04-21

4,5,6-trimethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trimethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 4,5,6-trimethyl-2-[(2-oxo-2-phenylethyl)thio]-
• 4,5,6-Trimethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]nicotinonitrile
• Nicotinonitrile, 4,5,6-trimethyl-2-(2-oxo-2-phenylethylsulfanyl)-
• CB13300
• 4,5,6-trimethyl-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile
• OESVEFLEJFXDCW-UHFFFAOYSA-N
• SMSF0005030
• CBMicro_014520
• 5231-58-3
• BIM-0014686.P001
• DTXSID60966693
• STK772649
• CCG-15300
• AKOS001570525
• SR-01000393188
• SR-01000393188-1
• 4,5,6-trimethyl-2-phenacylsulfanylpyridine-3-carbonitrile

• Inchi： 1S/C17H16N2OS/c1-11-12(2)15(9-18)17(19-13(11)3)21-10-16(20)14-7-5-4-6-8-14/h4-8H,10H2,1-3H3
• InChI Key： OESVEFLEJFXDCW-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)C1=C(C#N)C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 296.09848
• Monoisotopic Mass: 296.098334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79
• XLogP3: 4

Experimental Properties

• Density: 1.21
• Boiling Point: 485.5°C at 760 mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.613
• PSA: 53.75